Cas no 1227592-92-8 (2-(2-chloro-6-oxo-1H-pyridin-4-yl)acetic acid)

2-(2-chloro-6-oxo-1H-pyridin-4-yl)acetic acid structure
1227592-92-8 structure
Product Name:2-(2-chloro-6-oxo-1H-pyridin-4-yl)acetic acid
CAS No:1227592-92-8
MF:C7H6ClNO3
MW:187.580440998077
CID:2618206
PubChem ID:72212837
Update Time:2025-04-21

2-(2-chloro-6-oxo-1H-pyridin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chloro-6-oxo-1H-pyridin-4-yl)acetic acid
    • AB71020
    • (2-CHLORO-6-HYDROXYPYRIDIN-4-YL)ACETIC ACID
    • 1227592-92-8
    • Inchi: 1S/C7H6ClNO3/c8-5-1-4(3-7(11)12)2-6(10)9-5/h1-2H,3H2,(H,9,10)(H,11,12)
    • InChI Key: YDRHJZDNVBEDEB-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(N1)=O)CC(=O)O

Computed Properties

  • Exact Mass: 187.0036207Da
  • Monoisotopic Mass: 187.0036207Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 66.4Ų

2-(2-chloro-6-oxo-1H-pyridin-4-yl)acetic acid Related Literature

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